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molecular formula C20H22N2 B8479594 2,3,4,5-tetrahydro-2-methyl-5-phenethyl-1H-pyrido[4,3-b]indole

2,3,4,5-tetrahydro-2-methyl-5-phenethyl-1H-pyrido[4,3-b]indole

Cat. No. B8479594
M. Wt: 290.4 g/mol
InChI Key: KPGWZRTZTASLIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08999978B2

Procedure details

The title compound was prepared according to General Method 2. 2,3,4,5-Tetrahydro-2-methyl-5-phenethyl-1H-pyrido[4,3-b]indole was prepared from 2,3,4,5-tetrahydro-2-methyl-1H-pyrido[4,3-b]indole (200 mg, 1.07), styrene (1.23 mL mmol, 10.65) and NaH (250 mg, 6.25 mmol) in DMF (6 ml) at 200° C. for 16 h to obtain 15 mg of 2,3,4,5-tetrahydro-2-methyl-5-phenethyl-1-pyrido[4,3-b]indole after purification.
Name
2,3,4,5-tetrahydro-2-methyl-1H-pyrido[4,3-b]indole
Quantity
200 mg
Type
reactant
Reaction Step One
Name
styrene
Quantity
1.23 mL
Type
reactant
Reaction Step One
Name
NaH
Quantity
250 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
6 mL
Type
solvent
Reaction Step One
Name
2,3,4,5-Tetrahydro-2-methyl-5-phenethyl-1H-pyrido[4,3-b]indole
[Compound]
Name
2,3,4,5-tetrahydro-2-methyl-5-phenethyl-1-pyrido[4,3-b]indole

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:14][CH2:13][C:5]2[NH:6][C:7]3[CH:8]=[CH:9][CH:10]=[CH:11][C:12]=3[C:4]=2[CH2:3]1.[CH2:15]=[CH:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.[H-].[Na+]>CN(C=O)C>[CH3:1][N:2]1[CH2:14][CH2:13][C:5]2[N:6]([CH2:15][CH2:16][C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=3)[C:7]3[CH:8]=[CH:9][CH:10]=[CH:11][C:12]=3[C:4]=2[CH2:3]1 |f:2.3|

Inputs

Step One
Name
2,3,4,5-tetrahydro-2-methyl-1H-pyrido[4,3-b]indole
Quantity
200 mg
Type
reactant
Smiles
CN1CC2=C(NC=3C=CC=CC23)CC1
Name
styrene
Quantity
1.23 mL
Type
reactant
Smiles
C=CC1=CC=CC=C1
Name
NaH
Quantity
250 mg
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
6 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound was prepared

Outcomes

Product
Name
2,3,4,5-Tetrahydro-2-methyl-5-phenethyl-1H-pyrido[4,3-b]indole
Type
product
Smiles
CN1CC2=C(N(C=3C=CC=CC23)CCC2=CC=CC=C2)CC1
[Compound]
Name
2,3,4,5-tetrahydro-2-methyl-5-phenethyl-1-pyrido[4,3-b]indole
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 15 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.